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Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a detailed overview of the foundational research

into the clinical applications of Natamycin (formerly Pimaricin). It covers its discovery,

mechanism of action, early in vitro antifungal activity, and the pivotal clinical studies that

established its role in treating ophthalmic mycoses, particularly fungal keratitis.

Introduction and Discovery
Natamycin, initially named Pimaricin, is a polyene macrolide antibiotic first isolated in 1955 by

Struyk and his colleagues at Gist-Brocades research laboratories from a fermentation broth of

Streptomyces natalensis.[1][2] The soil from which the bacterium was isolated was sourced

near Pietermaritzburg, South Africa, lending the antibiotic its original name.[1][2] The name was

later changed to Natamycin to conform to the World Health Organization's nomenclature for

antibiotics derived from Streptomyces.[3] Another antibiotic, "tennecetin," isolated from

Streptomyces chattanoogensis, was later found to be identical to Natamycin.[1] Approved for

medical use in the United States in 1978, Natamycin's discovery marked a significant

advancement in the management of topical fungal infections.[3]
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Its low solubility in water and negligible absorption from the gastrointestinal tract rendered it

unsuitable for systemic infections but made it an ideal candidate for topical applications where

high local concentrations could be achieved without systemic toxicity.[3][4] This property was

pivotal in its development as the first-line therapy for fungal keratitis.[2]

Mechanism of Action
Natamycin exerts its antifungal effect through a specific, high-affinity binding to ergosterol, the

primary sterol component of fungal cell membranes.[2][3] This mechanism is distinct from other

polyene antifungals like Amphotericin B. Instead of forming pores that lead to membrane

permeabilization and ion leakage, Natamycin's binding to ergosterol leads to the inhibition of

membrane transport proteins.[2][3] This disrupts the uptake of essential nutrients like amino

acids and glucose, effectively starving the fungal cell and inhibiting its growth.[3] The

interaction forms a polyene-sterol complex that blocks fungal growth without causing

widespread membrane lysis.[2] Because ergosterol is a fundamental component of the fungal

cell membrane, the development of resistance to Natamycin is rare.[2]
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Fig. 1: Natamycin's Mechanism of Action
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Caption: Fig. 1: Natamycin's specific binding to ergosterol inhibits nutrient transport, leading to

fungal growth arrest.

Early In Vitro Antifungal Spectrum
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Initial investigations into Natamycin's (Pimaricin's) antifungal activity demonstrated a broad

spectrum against a variety of yeasts and filamentous fungi, with no activity against bacteria.

The minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial that

prevents visible growth, was the primary metric for quantifying its in vitro potency. Early data,

derived from patent filings and preliminary reports, established its efficacy against key

pathogens.

Data Presentation: In Vitro Susceptibility of Fungi to Pimaricin (Natamycin)

The following table summarizes the MIC values from early research, indicating the

concentration required to inhibit the growth of various pathogenic and non-pathogenic fungi.

Fungal Species Pathogenicity
Minimum Inhibitory
Concentration (µg/mL)

Candida albicans Human Pathogen 5.0

Aspergillus niger Human Pathogen 5.0

Penicillium notatum Non-Pathogenic 1.0

Saccharomyces cerevisiae Non-Pathogenic 2.5

Trichophyton mentagrophytes Human Pathogen 10.0

Microsporum canis Human Pathogen 10.0

Cryptococcus neoformans Human Pathogen 5.0

Histoplasma capsulatum Human Pathogen 5.0

Data compiled from early

reports including U.S. Patent

3,892,850.[5] The values

represent the concentration

that "just causes checking of

the growth."

Early Clinical Applications and Efficacy
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The most significant early clinical application of Natamycin was in ophthalmology for the

treatment of fungal keratitis. Its poor penetration through an intact corneal epithelium was

overcome by topical application as a 5% suspension, allowing for a high concentration of the

drug at the site of infection.

Data Presentation: Early Clinical Efficacy in Fungal Keratitis

A landmark study published in 1972 by Jones et al. provided the first substantial clinical

evidence of Natamycin's superiority over the existing standard of care, Amphotericin B, for

Fusarium solani keratitis.

Treatment
Group

Study
Period

Pathogen
No. of
Patients

Successful
Outcomes

Success
Rate (%)

Natamycin

(5%)
1969 - 1971

Fusarium

solani
18 16 88.9%

Amphotericin

B
< 1969

Fusarium

solani
20 7 35.0%

Data from

Jones et al.,

Arch

Ophthalmol.

1972.[6]

This study was pivotal, establishing 5% Natamycin suspension as the initial therapy of choice

for F. solani keratitis, a recommendation that has influenced treatment protocols for decades.[6]

Of the 18 patients treated with Natamycin, 13 achieved a final visual acuity of 20/40 or better.

[6]

Experimental Protocols
The methodologies used in the early research of Natamycin laid the groundwork for modern

antifungal testing and clinical trial design.
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Antifungal Susceptibility Testing Protocol
(Reconstructed from 1960s-1970s Practices)
Early in vitro testing relied on agar or broth dilution methods to determine the MIC. These

methods predate the highly standardized CLSI/EUCAST protocols but follow the same core

principles.

Medium Preparation: A suitable fungal growth medium, such as Sabouraud Dextrose Agar or

Broth, was prepared and sterilized.

Antifungal Stock Preparation: A stock solution of Pimaricin (Natamycin) was prepared in a

suitable solvent, as it has poor aqueous solubility.

Serial Dilution:

Agar Dilution: The Natamycin stock solution was serially diluted and added to molten agar

before it was poured into petri dishes. This created a series of plates with decreasing

concentrations of the drug.

Broth Dilution: The Natamycin stock was serially diluted in test tubes containing sterile

liquid growth medium.

Inoculum Preparation: Fungal isolates from clinical samples were cultured to produce a

sufficient quantity of growth. A standardized suspension of fungal spores or yeast cells was

prepared in sterile saline, often compared visually to a turbidity standard.

Inoculation:

Agar Dilution: The surface of each agar plate was inoculated with a standardized amount

of the fungal suspension.

Broth Dilution: A standardized volume of the fungal suspension was added to each test

tube.

Incubation: The plates or tubes were incubated at a temperature suitable for fungal growth

(e.g., 25-30°C) for a period of 24 to 72 hours, or until sufficient growth was observed in the

drug-free control.
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MIC Determination: The MIC was recorded as the lowest concentration of Natamycin that

resulted in the complete visual inhibition of fungal growth.

Clinical Trial Protocol for Fungal Keratitis
(Reconstructed from Jones et al. 1972)
The protocol for the early clinical use of Natamycin in keratitis focused on aggressive topical

administration.

Patient Selection: Patients presenting with corneal ulcers with clinical features suggestive of

fungal infection (e.g., feathery borders, satellite lesions) were included.[6]

Diagnosis: Corneal scrapings were obtained for direct microscopic examination (e.g., using

potassium hydroxide) and culture on fungal media to confirm the presence of fungi and

identify the species.[6]

Treatment Regimen:

A 5% ophthalmic suspension of Natamycin (Pimaricin) was used as the therapeutic agent.

Drops were instilled at frequent intervals, often every 30 to 60 minutes around the clock for

the first several days.

The frequency was gradually tapered based on clinical response (e.g., reduction in

infiltrate size, re-epithelialization).

Supportive Care: Cycloplegic agents were often used to manage pain from associated

iridocyclitis.

Follow-up and Assessment: Patients were monitored closely. Clinical improvement was

judged by factors such as a decrease in the size and density of the corneal infiltrate, blunting

of ulcer margins, and reduction in anterior chamber inflammation.

Endpoint Definition: A successful outcome was defined as the complete elimination of the

fungus and healing of the corneal ulcer with medical therapy alone.[6] Treatment failure was

defined by a worsening clinical course, necessitating therapeutic surgery like a penetrating

keratoplasty.
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Fig. 2: Early Clinical Workflow for Fungal Keratitis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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